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Compound of Interest

Compound Name:
2-methyl-1,3-Dioxolane-2-

acetamide

Cat. No.: B3043021 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-methyl-1,3-dioxolane (CAS 497-26-7), a

heterocyclic acetal with significant applications in chemical synthesis and as a solvent. This

document consolidates critical information on its physicochemical properties, synthesis

protocols, safety and handling, and key applications, presented in a format tailored for scientific

and research professionals.

Chemical Identity and Properties
2-Methyl-1,3-dioxolane, also known as acetaldehyde ethylene acetal, is a colorless, highly

flammable liquid.[1][2] It is characterized by the empirical formula C₄H₈O₂ and a molecular

weight of 88.11 g/mol .[1][3]

Physicochemical Data
The key physical and chemical properties of 2-methyl-1,3-dioxolane are summarized in the

table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3043021?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_3-dioxolane
https://bg.cpachem.com/msds?num=SB40500&dnl=sd_-_2-Methyl-1%2C3-dioxolane+%5BCAS%E2%88%B6497-26-7%5D_%28SB40500%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_3-dioxolane
https://www.sigmaaldrich.com/US/en/product/aldrich/292206
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₄H₈O₂ [3]

Molecular Weight 88.11 g/mol [1][3]

Appearance
Colorless to light yellow clear

liquid
[4][5]

Boiling Point 82-83 °C [3][4][5]

Density 0.982 g/mL at 25 °C [3][4][5]

Flash Point -2 °C (closed cup) [3][4]

Refractive Index (n20/D) 1.398 [3][5]

Vapor Pressure 57.3 hPa at 20 °C [4]

Solubility Completely miscible in water [2][5]

Lower Explosion Limit 1.9% (V) [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-methyl-1,3-

dioxolane. Key spectral identifiers are provided below.

Spectroscopic Data Identifiers Reference

¹H NMR Spectrum available [6]

¹³C NMR Spectrum available [6]

Mass Spectrometry (MS) Top peaks at m/z 73, 43, 45 [1][7]

Infrared (IR) Spectroscopy Spectrum available [1]

Synthesis of 2-Methyl-1,3-dioxolane
2-Methyl-1,3-dioxolane is primarily synthesized through the acetalization of acetaldehyde with

ethylene glycol, typically in the presence of an acid catalyst.[8][9]
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General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-methyl-1,3-

dioxolane.

General Synthesis Workflow

Acetaldehyde + Ethylene Glycol

Reaction Mixture

Acid Catalyst

Purification (e.g., Distillation) 2-Methyl-1,3-dioxolane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-methyl-1,3-dioxolane.

Experimental Protocol: Photocatalytic Synthesis
A photocatalytic method for the synthesis of cyclic acetals, including 2-methyl-1,3-dioxolane,

has been described.[10]

Objective: To synthesize 2-methyl-1,3-dioxolane via a photocatalytic reaction.

Materials:

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Sodium nitrite (NaNO₂)

Methanol or Ethanol

Ethylene glycol

Ethyl ether

Anhydrous sodium sulfate

Equipment:
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Photocatalytic reactor with a quartz vessel (e.g., Strohmeier photoreactor)

Medium-pressure mercury lamp (250 W)

Magnetic stirrer

Separatory funnel

Distillation apparatus

Procedure:

Charge the reactor flask with 6.3 mmol of FeCl₃·6H₂O and 6.3 mmol of sodium nitrite.

Add 500 mmol of the primary alcohol (methanol or ethanol) and stir until a homogeneous

solution is formed.

Add 500 mmol of ethylene glycol to the reaction mixture.

Assemble the reactor in the photocatalytic installation.

Irradiate the reaction mixture with the mercury lamp for 6-24 hours, maintaining the

temperature between 20-50°C.

Upon completion, extract the product with ethyl ether.

Separate the organic layer using a separatory funnel and dry it over anhydrous sodium

sulfate.

Distill off the ethyl ether and purify the residue by fractional distillation to obtain 2-methyl-1,3-

dioxolane.[10]

Applications
2-Methyl-1,3-dioxolane has several key applications in research and industry:

Solvent: It serves as an extractant and solvent for oils, fats, waxes, dyestuffs, and cellulose

derivatives.[5]
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Chemical Intermediate: It is used in the synthesis of other organic compounds. For example,

it is a useful methyl vinyl ketone equivalent.[11] It is also used in the preparation of 2-methyl-

1,3-dioxolane-2-ethanol.[11]

Protecting Group: The dioxolane group is used to protect carbonyl groups in multi-step

organic syntheses.[9]

Biodegradation Research: It is utilized in methods for studying the biodegradation of organic

chlorine compounds.[5]

Pharmaceutical Research: While not a therapeutic agent itself, related dioxolane structures

have been investigated as muscarinic acetylcholine receptor agonists.[3][9]

Safety and Handling
2-Methyl-1,3-dioxolane is a highly flammable liquid and vapor, posing a significant fire hazard.

[1][2]

Hazard Classification
Hazard Classification

Flammability
Highly flammable liquid and vapor (GHS

Category 2)[1][2]

Eye Irritation Causes serious eye irritation (potential)[1]

Safe Handling and Storage
Handling:

Keep away from heat, sparks, open flames, and hot surfaces.[4][12]

Use in a well-ventilated area.[4]

Wear protective gloves, clothing, and eye/face protection.[4]

Ground and bond container and receiving equipment to prevent static discharge.[4][12]
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Avoid breathing vapors.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep container tightly closed.[4][12]

The substance is moisture-sensitive.[4][5]

Accidental Release Measures
In case of a spill, evacuate the area and remove all sources of ignition.[4] Use personal

protective equipment and ensure adequate ventilation.[4]

Transportation Information
2-Methyl-1,3-dioxolane is regulated as a hazardous material for transportation.

Regulation Information Reference

UN Number 1993 [4]

Proper Shipping Name
FLAMMABLE LIQUID, N.O.S.

(2-Methyl-1,3-dioxolane)
[4]

Hazard Class 3 (Flammable liquids) [4]

Packing Group II [4]

Logical Relationships in Application
The use of 2-methyl-1,3-dioxolane as a protecting group in organic synthesis follows a logical

sequence of protection, reaction, and deprotection.
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Use as a Protecting Group

Carbonyl Compound

Protection with Ethylene Glycol
(forms 2-substituted-1,3-dioxolane)

Reaction on other functional groups

Deprotection (Hydrolysis)

Regenerated Carbonyl Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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